Cas no 923460-14-4 (N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide)
923460-14-4 structure
Product Name:N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
CAS No:923460-14-4
MF:C23H17NO5S
MW:419.449784994125
CID:5448704
PubChem ID:41582121
Update Time:2023-11-22
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 923460-14-4
- 2-benzylsulfonyl-N-(9,10-dioxoanthracen-2-yl)acetamide
- F2982-0202
- AKOS024479171
- N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
- 2-(benzylsulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide
- N-(9,10-Dihydro-9,10-dioxo-2-anthracenyl)-2-[(phenylmethyl)sulfonyl]acetamide
-
- Inchi： 1S/C23H17NO5S/c25-21(14-30(28,29)13-15-6-2-1-3-7-15)24-16-10-11-19-20(12-16)23(27)18-9-5-4-8-17(18)22(19)26/h1-12H,13-14H2,(H,24,25)
- InChI Key： ZXRARWFUIUZWAB-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)CS(CC1=CC=CC=C1)(=O)=O
Computed Properties
- Exact Mass: 419.08274382g/mol
- Monoisotopic Mass: 419.08274382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.444±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 768.8±60.0 °C(Predicted)
- pka: 11.31±0.20(Predicted)
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2982-0202-2μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-5μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-10μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-20μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-1mg |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-2mg |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-3mg |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-4mg |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-5mg |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2982-0202-10mg |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide |
923460-14-4 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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